![molecular formula C18H17N3O4 B2685986 N1-(furan-2-ylmethyl)-N2-(2-oxo-2,4,5,6-tetrahydro-1H-pyrrolo[3,2,1-ij]quinolin-8-yl)oxalamide CAS No. 898427-04-8](/img/structure/B2685986.png)
N1-(furan-2-ylmethyl)-N2-(2-oxo-2,4,5,6-tetrahydro-1H-pyrrolo[3,2,1-ij]quinolin-8-yl)oxalamide
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Description
N1-(furan-2-ylmethyl)-N2-(2-oxo-2,4,5,6-tetrahydro-1H-pyrrolo[3,2,1-ij]quinolin-8-yl)oxalamide is a useful research compound. Its molecular formula is C18H17N3O4 and its molecular weight is 339.351. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Chemical Properties
The research on related compounds focuses on their synthesis and the exploration of their chemical properties. For instance, El’chaninov and Aleksandrov (2017) discussed the synthesis and properties of 2-(furan-2-yl)thiazolo[5,4-f]quinoline, demonstrating the potential for electrophilic substitution reactions and nucleophilic substitution involving the quinoline ring, which could offer a foundation for further chemical modifications of N1-(furan-2-ylmethyl)-N2-(2-oxo-2,4,5,6-tetrahydro-1H-pyrrolo[3,2,1-ij]quinolin-8-yl)oxalamide (El’chaninov & Aleksandrov, 2017).
Catalytic Activity and Pharmaceutical Applications
N,N'-Bis(furan-2-ylmethyl)oxalamide (BFMO) has been found to be effective in promoting Cu-catalyzed N-arylation of anilines and cyclic secondary amines, suggesting that derivatives like this compound could have applications in catalysis and the synthesis of pharmaceuticals (Bhunia, Kumar, & Ma, 2017).
Antiplasmodial and Antifungal Activity
The exploration of similar compounds has also extended to biological activity assessments. Vandekerckhove et al. (2015) synthesized functionalized aminoquinolines, including derivatives that showed moderate micromolar potency against chloroquine-sensitive and -resistant strains of Plasmodium falciparum. This indicates that this compound might also hold potential for antiplasmodial or antifungal applications (Vandekerckhove et al., 2015).
Photodynamic Therapy
Another research avenue involves the use of heterocyclic compounds in photodynamic therapy for cancer treatment. Zhu et al. (2019) demonstrated the formation of an iron(III) complex that showed potent antiproliferative efficiency in breast cancer cells under light irradiation, suggesting the potential of related compounds in medical applications, such as photodynamic therapy (Zhu et al., 2019).
Properties
IUPAC Name |
N-(furan-2-ylmethyl)-N'-(2-oxo-1-azatricyclo[6.3.1.04,12]dodeca-4,6,8(12)-trien-6-yl)oxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H17N3O4/c22-15-9-12-8-13(7-11-3-1-5-21(15)16(11)12)20-18(24)17(23)19-10-14-4-2-6-25-14/h2,4,6-8H,1,3,5,9-10H2,(H,19,23)(H,20,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OGJQKBYZDHVCKX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2=C3C(=CC(=C2)NC(=O)C(=O)NCC4=CC=CO4)CC(=O)N3C1 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H17N3O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
339.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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